Cas no 1702436-86-9 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid
• CAS No: 1702436-86-9
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 4611735
• PubChem ID: 103680308
• Update Time: 2025-06-13

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclopentane-1-carboxylic acid
• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid

• Inchi： 1S/C22H23NO4/c1-14-10-11-22(12-14,20(24)25)23-21(26)27-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key： BGHLFNKMTFSTHH-UHFFFAOYSA-N
• SMILES： C1(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(C(O)=O)CCC(C)C1

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid

Comprehensive Overview of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid (CAS No. 1702436-86-9)

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid (CAS No. 1702436-86-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of cyclopentane carboxylic acids, which are increasingly studied for their unique structural properties and potential applications in drug discovery. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a critical protecting group in solid-phase peptide synthesis (SPPS), enabling efficient deprotection under mild basic conditions.

The growing interest in peptide-based therapeutics has propelled demand for high-purity amino acid building blocks like this compound. Researchers particularly value its sterically hindered cyclopentane backbone, which can influence peptide conformation and biological activity. Recent publications highlight its use in developing constrained peptidomimetics – molecules that mimic natural peptides while offering improved metabolic stability. This aligns with current trends in targeted drug delivery systems and precision medicine approaches.

From a synthetic chemistry perspective, CAS 1702436-86-9 demonstrates excellent compatibility with standard coupling reagents such as HATU or DIC. Its carboxylic acid moiety allows for straightforward incorporation into growing peptide chains, while the 3-methyl substitution introduces valuable steric diversity. These features make it particularly useful for creating secondary structure mimetics in medicinal chemistry projects. The compound's stability profile has been verified in multiple HPLC purity tests, with most commercial suppliers offering ≥95% purity grades.

The pharmaceutical industry's shift toward macrocyclic drugs has increased demand for structurally diverse non-natural amino acids. This compound's cyclopentane scaffold provides distinct advantages over linear analogs by restricting conformational freedom – a property crucial for enhancing target binding affinity. Recent patent analyses reveal its incorporation in GPCR-targeting peptides and enzyme inhibitors, particularly in metabolic disease research. These applications align with trending searches for "next-generation peptide drugs" and "improved peptide stability techniques."

Quality control protocols for 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid typically involve advanced analytical techniques. Most manufacturers provide comprehensive NMR (1H and 13C) and mass spectrometry data to verify structural integrity. The compound's chiral purity is especially critical given its potential use in stereospecific synthesis – an area receiving growing attention in asymmetric catalysis research. Storage recommendations generally suggest desiccated conditions at -20°C to maintain optimal stability of the Fmoc protecting group.

Emerging applications in bioconjugation chemistry have expanded the utility of this building block. Its balanced lipophilicity profile (calculated LogP ~2.1) makes it suitable for developing cell-penetrating peptides – a hot topic in recent literature. The methylcyclopentane structure may contribute to improved bioavailability compared to purely aliphatic analogs, addressing common challenges in peptide drug development. These characteristics respond to frequent search queries about "overcoming peptide delivery limitations" and "designing metabolically stable analogs."

From a regulatory standpoint, CAS 1702436-86-9 is classified as a standard research chemical with no special handling requirements beyond basic laboratory safety protocols. Its non-hazardous nature facilitates international shipping and accessibility for academic and industrial researchers. The compound's molecular weight (353.4 g/mol) and well-characterized spectroscopic properties make it particularly suitable for high-throughput screening applications and combinatorial chemistry approaches.

The synthesis of Fmoc-3-methylcyclopentane-1-carboxylic acid typically proceeds through multi-step routes involving enantioselective catalysis to establish the stereocenter. Recent process optimization efforts have focused on improving atom economy and reducing heavy metal catalysts – responding to the pharmaceutical industry's push toward green chemistry principles. These developments correlate with increasing searches for "sustainable peptide synthesis" and "environmentally friendly protecting groups."

In structural biology applications, this compound's rigid scaffold has shown promise for engineering protein-protein interaction inhibitors. The cyclopentane ring can effectively mimic protein turn structures while providing enhanced metabolic stability over natural amino acids. This dual functionality addresses two major challenges in peptidomimetic design – achieving both biological activity and pharmacokinetic optimization – topics frequently discussed in recent medicinal chemistry forums.

Future research directions for 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclopentane-1-carboxylic acid may explore its incorporation into cyclic peptides and stapled peptides – areas experiencing rapid growth in oncology and infectious disease research. The compound's structural features position it well for developing protein surface mimetics, particularly for disrupting challenging protein-protein interfaces. These potential applications align with trending scientific queries about "disrupting undruggable targets" and "next-generation peptide modalities."